BE“GHE Foundational & Exploratory

Check Availability & Pricing

MOP 35 synthesis and characterization

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MOP 35

Cat. No.: B1177889
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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